N-(2-((2-(2-fluorophenoxy)pyrimidin-5-yl)amino)-2-oxoethyl)benzamide

• IUPAC Name: N-[2-[[2-(2-fluorophenoxy)pyrimidin-5-yl]amino]-2-oxoethyl]benzamide
• InChI: InChI=1S/C19H15FN4O3/c20-15-8-4-5-9-16(15)27-19-22-10-14(11-23-19)24-17(25)12-21-18(26)13-6-2-1-3-7-13/h1-11H,12H2,(H,21,26)(H,24,25)
• InChI Key: DPWACAXYVOFHIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC(=O)NC2=CN=C(N=C2)OC3=CC=CC=C3F
• Molecular Formula: C19H15FN4O3
• Molecular Weight: 366.3 g/mol

Description

N-(2-((2-(2-fluorophenoxy)pyrimidin-5-yl)amino)-2-oxoethyl)benzamide, also known as PF-06260933, is a selective inhibitor of the protein kinase B (AKT) pathway. It is a small molecule drug candidate that has shown promising results in preclinical studies for the treatment of cancer.

Scientific Research Applications

Histone Deacetylase Inhibition

One notable application of structurally related compounds is in the inhibition of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. The design, synthesis, and biological evaluation of compounds like N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) have shown promise as anticancer drugs due to their ability to block cancer cell proliferation and induce apoptosis through histone acetylation, p21 (cip/waf1) protein expression, and cell-cycle arrest (Zhou et al., 2008).

Antiviral Activity

Compounds with similar structural features have been evaluated for their antiviral activities against viruses such as Hepatitis C Virus (HCV) and SARS-CoV. For example, derivatives of isatin were found to inhibit HCV RNA synthesis and offer protection against replication of SARS-CoV in cell cultures (Selvam et al., 2008).

Anti-Inflammatory and Analgesic Agents

The synthesis of novel compounds derived from this chemical structure has led to the discovery of anti-inflammatory and analgesic agents. For instance, certain benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines showed remarkable activities, indicating their potential as therapeutic agents in treating inflammation and pain (Abu‐Hashem et al., 2020).

Antifungal Activity

The synthesis and antifungal activity of pyrimidine derivatives containing an amide moiety have demonstrated significant activity against fungal pathogens, highlighting the potential of these compounds in developing new antifungal agents (Wu et al., 2021).

Antibacterial and Cytotoxic Activity

Derivatives of 6-oxopyrimidin-1(6H)-yl benzamide have shown to possess antibacterial activity against various bacterial strains and cytotoxic activity against human tumor cell lines, suggesting their application in the development of new antibacterial and anticancer therapies (Devarasetty et al., 2016).